Cas no 1021069-73-7 (4-(2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamido)benzamide)

• Product Name: 4-(2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamido)benzamide
• CAS No: 1021069-73-7
• Molecular Formula: C₂₀H₁₇N₃O₃S₂
• Molecular Weight: 411.49728178978
• CID: 5850889
• PubChem ID: 42110407

4-(2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamido)benzamide Properties

Names and Identifiers

• 4-[[2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetyl]amino]benzamide
• 4-(2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamido)benzamide
• F5084-0259
• AKOS024495769
• 1021069-73-7
• 4-(2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamido)benzamide
• VU0633955-1

• InChIKey： QSLNUBNGMVQBNP-UHFFFAOYSA-N
• Inchi： 1S/C20H17N3O3S2/c21-19(26)14-6-8-15(9-7-14)22-18(25)10-16-11-27-20(23-16)28-12-17(24)13-4-2-1-3-5-13/h1-9,11H,10,12H2,(H2,21,26)(H,22,25)
• SMILES： C(N)(=O)C1=CC=C(NC(CC2=CSC(SCC(C3=CC=CC=C3)=O)=N2)=O)C=C1

Computed Properties

• Exact Mass: 411.07113376g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 411.07113376g/mol
• Heavy Atom Count: 28
• Complexity: 561
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives